Butyraldehyde

• CAS No.: 123-72-8
• Product Name: Butyraldehyde
• Molecular Formula: C4H8O; CH3CH2CH2CHO; C4H8O
• Molecular Weight: 72.11 g/mol
• IUPAC Name: butanal
• Standard InChI: InChI=1S/C4H8O/c1-2-3-4-5/h4H,2-3H2,1H3
• Standard InChIKey: ZTQSAGDEMFDKMZ-UHFFFAOYSA-N
• Impurities: Dry butyraldehyde will undergo some polymerization during storage to form parabutyraldehyde.
• SMILES: CCCC=O
• Canonical SMILES: CCCC=O
• Boiling Point: 167 °F at 760 mm Hg (NTP, 1992); 74.8 °C
• Colorform: Liquid; Water-white liquid
• Density: 0.803 at 68 °F (USCG, 1999); d25 0.8; 0.8016 g/cu cm 20 °C; 0.8 g/cm³; 0.797-0.802
• Flash Point: 20 °F (NTP, 1992); -8 °F (-22 °C) (CLOSED CUP); -12 °C c.c.
• Melting Point: -146 °F (NTP, 1992); -99.0 °C; Fp -99 °; -96.86 °C; -99°C; -99 °C
• Physical Description: Butyraldehyde appears as a clear liquid with a pungent odor. Flash point 20°F. Boiling point 75.7°F (Hawley's). Less dense than water and insoluble in water. Vapors heavier than air.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; colourless, mobile liquid/pungent, nutty odou
• Description: Butyraldehyde appears as a clear liquid with a pungent odor. Flash point 20°F. Boiling point 75.7°F (Hawley's). Less dense than water and insoluble in water. Vapors heavier than air.; Butanal, also known as butyral or butyl aldehyde, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. Butanal exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Butanal has been found in human muscle tissue, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, butanal is primarily located in the mitochondria. Butanal can be converted into 4-acetamidobutanal.; Butanal is a member of the class of butanals that consists of propane bearing a formyl substituent at the 1-position. The parent of the class of butanals. It has a role as a biomarker, an Escherichia coli metabolite and a mouse metabolite.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 0.98 M; 71 mg/mL at 25 °C; Miscible with ethanol, ether, ethyl acetate, acetone, toluene, many other organic solvents andoils; Soluble in water; miscible with ethanol; very olubl ein acetone, benzene; slightly soluble in chloroform; In water, 7.10X10+4 mg/L at 25 °C; Solubility in water, g/100ml: 7; soluble in 1 ml in 15 ml water; miscible with alcohol, ethe
• Synonyms: Butyraldehyde; Butal; Butaldehyde; Butanaldehyde; Butyl Aldehyde; Butyral; Butyric Aldehyde; Butyrylaldehyde; NSC 62779; n-Butanal; n-Butyl Aldehyde; n-Butyraldehyde; n-Butyric aldehyde
• Vapor Density: 2.5 (NTP, 1992) (Relative to Air); 2.5 (Air = 1); Relative vapor density (air = 1): 2.5
• Vapor Pressure: 91.5 mm Hg at 68 °F (NTP, 1992); 111.40 mmHg; 111 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 12.2
• PubChem Compound: 261
• Last Modified: Nov 11 2021